Rearrangement in the molecular ions of halogenotoluenes prior to fragmentation in the mass spectrometer

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000886

Abstract

The molecular ions of fluoro- and chloro-toluenes are shown to have undergone a ring-expansion rearrangement prior to fragmentation; in contrast, the bromo- and iodo-toluenes do not undergo such rearrangement prior to fragmentation.

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